Cas no 1171412-47-7 (N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide)

• Product Name: N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide
• CAS No: 1171412-47-7
• MF: C₁₂H₁₇N₅O₂
• MW: 263.295681715012
• CID: 6430687
• PubChem ID: 42109187
• Update Time: 2025-07-08

N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide
• F5036-0077
• N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2,2-dimethylpropanamide
• 1171412-47-7
• N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-2,2-dimethylpropanamide
• AKOS024492843
• SR-01000920213
• N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)pivalamide
• SR-01000920213-1

• Inchi： 1S/C12H17N5O2/c1-7-6-8(16-17(7)5)9-14-15-11(19-9)13-10(18)12(2,3)4/h6H,1-5H3,(H,13,15,18)
• InChI Key： GJJKGZTWDKXRRI-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C)N(C)N=2)=NN=C1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 263.13822480g/mol
• Monoisotopic Mass: 263.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.8Ų

Additional information on N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide

Comprehensive Overview of N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide (CAS No. 1171412-47-7)

N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide (CAS No. 1171412-47-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a pyrazole moiety further enhances its versatility, making it a subject of interest for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide has surged, driven by the need for innovative solutions in precision medicine and sustainable agriculture. Researchers are particularly intrigued by its potential as a small-molecule inhibitor or ligand for targeting specific enzymes or receptors. Its CAS No. 1171412-47-7 serves as a critical identifier in chemical databases, facilitating streamlined research and development.

The compound's synthesis typically involves multi-step organic reactions, including cyclization and amidation, to construct the 1,3,4-oxadiazole and pyrazole rings. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing, ensuring reproducibility and safety.

From a commercial perspective, N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide is often explored for its role in crop protection formulations. Its structural motifs are associated with herbicidal and fungicidal activities, addressing global challenges like pesticide resistance and food security. Additionally, its potential in drug delivery systems and bioconjugation strategies is being investigated, reflecting the intersection of chemistry and biotechnology.

Environmental and regulatory considerations are paramount when working with such compounds. While CAS No. 1171412-47-7 is not classified as hazardous, adherence to green chemistry principles—such as solvent reduction and catalytic efficiency—is encouraged to minimize ecological impact. This aligns with the broader industry shift toward sustainable synthesis and circular economy practices.

In summary, N-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl-2,2-dimethylpropanamide represents a compelling case study in modern chemical innovation. Its multifaceted applications, combined with rigorous scientific validation, position it as a valuable asset for researchers and industries alike. As interest in heterocyclic chemistry and targeted therapeutics continues to grow, this compound is poised to play a pivotal role in shaping future advancements.